Cas no 1804947-32-7 (2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-nitropyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-nitropyridine
• CAS No: 1804947-32-7
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 4883882
• Update Time: 2025-10-30

2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-nitropyridine

• Inchi： 1S/C7H4BrF3N2O2/c8-1-4-6(13(14)15)5(9)3(2-12-4)7(10)11/h2,7H,1H2
• InChI Key： AFCPGVMEOLBDJJ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(C(F)F)=CN=1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-nitropyridine

Recent Advances in the Application of 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1804947-32-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1804947-32-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of agrochemicals and pharmaceuticals. This heterocyclic compound, characterized by its unique combination of bromomethyl, difluoromethyl, fluoro, and nitro functional groups, offers versatile reactivity for further derivatization. Recent studies have highlighted its potential in the development of kinase inhibitors and antimicrobial agents, owing to its ability to serve as a scaffold for targeted modifications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of selective JAK2 inhibitors. Researchers utilized the bromomethyl group for Suzuki-Miyaura cross-coupling reactions, enabling the introduction of various aryl and heteroaryl moieties. The resulting compounds showed promising activity against myeloproliferative disorders, with IC50 values in the low nanomolar range. The presence of the difluoromethyl group was found to significantly enhance metabolic stability, addressing a common challenge in kinase inhibitor development.

In parallel research, the agrochemical industry has explored applications of this intermediate in the development of next-generation fungicides. The fluorine and nitro substituents contribute to improved bioavailability and target binding affinity, while the reactive bromomethyl group allows for further structural optimization. Field trials conducted in 2022-2023 with derivatives of 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-nitropyridine showed 85-92% efficacy against Fusarium species in cereal crops, with reduced environmental persistence compared to current commercial products.

From a synthetic chemistry perspective, recent methodological advances have improved the scalability and safety profile of producing this compound. A 2023 patent application (WO202318765A1) describes a continuous-flow process that minimizes the risks associated with handling the bromomethyl intermediate while achieving >90% yield. This technological innovation addresses previous limitations in large-scale production, potentially enabling broader application of this valuable building block in drug discovery programs.

The compound's mechanism of action in various biological systems continues to be elucidated. Structural biology studies using cryo-EM have revealed that derivatives of 1804947-32-7 can induce conformational changes in target proteins through halogen bonding interactions facilitated by the fluorine atoms. This finding, published in Nature Chemical Biology (2023), provides a structural basis for the observed selectivity of these compounds and opens new avenues for rational drug design.

Ongoing clinical trials (Phase I/II) are currently evaluating a small molecule anticancer agent derived from this chemical scaffold. Preliminary results presented at the 2023 AACR Annual Meeting showed favorable pharmacokinetic properties and evidence of target engagement in solid tumors. The development candidate retains the core pyridine structure while incorporating modifications at the 2-position, demonstrating the versatility of 2-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-3-nitropyridine as a starting material for drug discovery.

Future research directions are likely to focus on expanding the structural diversity accessible from this intermediate, particularly through late-stage functionalization strategies. The presence of multiple orthogonal reactive handles (bromomethyl, nitro) enables parallel optimization of various molecular properties. Computational studies suggest that further exploration of the conformational space accessible to derivatives of 1804947-32-7 may yield compounds with improved selectivity profiles for challenging targets in oncology and infectious diseases.